Cas no 834914-37-3 (methyl 4-(hydroxymethyl)oxane-4-carboxylate)

• Product Name: methyl 4-(hydroxymethyl)oxane-4-carboxylate
• CAS No: 834914-37-3
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD28403008
• CID: 670008
• PubChem ID: 67253252
• Update Time: 2025-04-19

methyl 4-(hydroxymethyl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxylic acid, tetrahydro-4-(hydroxymethyl)-, methyl ester
• methyl 4-(hydroxymethyl)oxane-4-carboxylate
• Methyl 4-(hydroxyMethyl)tetrahydro-2H-pyran-4-carboxylat
• 834914-37-3
• SCHEMBL2028459
• XQEOKSHYYARIRN-UHFFFAOYSA-N
• DTXSID10736686
• SB16211
• D93233
• BS-24352
• Methyl 4-(hydroxymethyl)tetrahydro-2H-pyran-4-carboxylate
• DB-114743
• Methyl 4-(Hydroxymethyl)tetrahydropyran-4-carboxylate

• MDL： MFCD28403008
• Inchi： 1S/C8H14O4/c1-11-7(10)8(6-9)2-4-12-5-3-8/h9H,2-6H2,1H3
• InChI Key： XQEOKSHYYARIRN-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(CO)CC1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 259.7±25.0 °C at 760 mmHg
• Flash Point: 99.9±16.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

methyl 4-(hydroxymethyl)oxane-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives